11-(Triethoxysilyl)-1-undecanamine
Description
11-(Triethoxysilyl)-1-undecanamine (TESU) is an organic compound with a wide range of applications in the scientific research field. It is an amine-containing compound that has been widely studied due to its unique properties and potential applications. TESU is used in a variety of laboratory experiments and is known to have a variety of biochemical and physiological effects.
Scientific Research Applications
Enhancing Material Performance
One of the primary applications of 11-(Triethoxysilyl)-1-undecanamine lies in its ability to enhance the adhesion and durability of coatings, inks, and adhesives on a wide range of substrates . By incorporating this compound into formulations, manufacturers can achieve superior bonding strength, leading to increased resistance against various environmental factors .
Preparation of Silica Aerogels
Silica aerogels are unique lightweight, nanostructured materials with extremely high porosity . 11-(Triethoxysilyl)-1-undecanamine can be used in the preparation of these aerogels, contributing to their thermal insulation and mechanical properties .
Reinforcement of Silica Networks
In the preparation of organically-modified silica networks, 11-(Triethoxysilyl)-1-undecanamine can be used along with other silane precursors to reinforce the silica network . This results in improved thermal insulation and mechanical properties .
Imparting Magnetic Behavior to Aerogels
Silica aerogels can be chemically doped with silica-functionalized magnetite nanoparticles to impart magnetic behavior . This magnetic feature can be useful for several applications including magnetic separation and drug delivery .
Adsorption of Heavy Metals
Amine and thiol-functionalized aerogels, which can be prepared using 11-(Triethoxysilyl)-1-undecanamine, can be used as adsorbents to capture heavy metals from wastewater . These materials have shown good adsorption capacities, with removal percentages of heavy metals reaching up to 90% .
Carbon Dioxide Removal
The amine functionality in aerogels, which can be introduced using 11-(Triethoxysilyl)-1-undecanamine, can improve the rate capability of silica aerogels to remove carbon dioxide from gaseous streams or environments .
7. Fabrication of Superhydrophilic Multifunctional Antifogging Coatings A simple and convenient strategy for fabricating superhydrophilic multifunctional antifogging coatings was developed by hydrolyzing triethoxysilyl-terminated poly(N-vinylpyrrolidone) (TRES-PVP) with tetraethyl orthosilicate (TEOS) under acidic conditions . These coatings exhibit excellent antifogging, self-cleaning, and antifouling properties .
properties
IUPAC Name |
11-triethoxysilylundecan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H39NO3Si/c1-4-19-22(20-5-2,21-6-3)17-15-13-11-9-7-8-10-12-14-16-18/h4-18H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPWZCJFZJCOBHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCCCCCCCCCN)(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H39NO3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40596730 |
Source
|
| Record name | 11-(Triethoxysilyl)undecan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40596730 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
11-Aminoundecyltriethoxysilane | |
CAS RN |
116821-45-5 |
Source
|
| Record name | 11-(Triethoxysilyl)undecan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40596730 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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